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molecular formula C18H13BrN4O B1684470 N-(4-((3-bromophenyl)amino)quinazolin-6-yl)but-2-ynamide CAS No. 194423-06-8

N-(4-((3-bromophenyl)amino)quinazolin-6-yl)but-2-ynamide

Cat. No. B1684470
CAS RN: 194423-06-8
M. Wt: 381.2 g/mol
InChI Key: BTYYWOYVBXILOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06323209B1

Procedure details

A solution of 0.50 g of 2-butynoic acid in 10 ml of tetrahydrofuran was cooled in an ice bath. A 0.79 ml portion of isobutyl chloroformate followed by a 0.66 ml portion of N-methyl morpholine were added. After about 1 minute a solution of 1.6 g of N-(3-bromophenyl)-4,6-quinazolindiamine in 10 ml of pyridine was added. The reaction was allowed to come to room temperature and stir overnight. The solvents were removed at reduced pressure and the solid was recrystallized from n-butanol to give 1.07 g of N-[4-[(3-bromophenyl)amino]-6-quinazolinyl)-2-butynamide: mass spectrum (m/e): 381, 383.
Name
2-butynoic acid
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Reaction Step One
Name
isobutyl chloroformate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
N-methyl morpholine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
N-(3-bromophenyl)-4,6-quinazolindiamine
Quantity
1.6 g
Type
reactant
Reaction Step Four
Name
pyridine
Quantity
10 mL
Type
solvent
Reaction Step Four
Name
N-[4-[(3-bromophenyl)amino]-6-quinazolinyl)-2-butynamide

Identifiers

REACTION_CXSMILES
[C:1]([OH:6])(=O)[C:2]#[C:3][CH3:4].ClC(OCC(C)C)=O.CN1CCOCC1.[Br:22][C:23]1[CH:24]=[C:25]([NH:29][C:30]2[C:39]3[C:34](=[CH:35][CH:36]=[C:37]([NH2:40])[CH:38]=3)[N:33]=[CH:32][N:31]=2)[CH:26]=[CH:27][CH:28]=1>O1CCCC1.N1C=CC=CC=1>[Br:22][C:23]1[CH:24]=[C:25]([NH:29][C:30]2[C:39]3[C:34](=[CH:35][CH:36]=[C:37]([NH:40][C:1](=[O:6])[C:2]#[C:3][CH3:4])[CH:38]=3)[N:33]=[CH:32][N:31]=2)[CH:26]=[CH:27][CH:28]=1

Inputs

Step One
Name
2-butynoic acid
Quantity
0.5 g
Type
reactant
Smiles
C(C#CC)(=O)O
Name
tetrahydrofuran
Quantity
10 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
isobutyl chloroformate
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC(=O)OCC(C)C
Step Three
Name
N-methyl morpholine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN1CCOCC1
Step Four
Name
N-(3-bromophenyl)-4,6-quinazolindiamine
Quantity
1.6 g
Type
reactant
Smiles
BrC=1C=C(C=CC1)NC1=NC=NC2=CC=C(C=C12)N
Name
pyridine
Quantity
10 mL
Type
solvent
Smiles
N1=CC=CC=C1

Conditions

Stirring
Type
CUSTOM
Details
stir overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
were added
CUSTOM
Type
CUSTOM
Details
to come to room temperature
CUSTOM
Type
CUSTOM
Details
The solvents were removed at reduced pressure
CUSTOM
Type
CUSTOM
Details
the solid was recrystallized from n-butanol

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
N-[4-[(3-bromophenyl)amino]-6-quinazolinyl)-2-butynamide
Type
product
Smiles
BrC=1C=C(C=CC1)NC1=NC=NC2=CC=C(C=C12)NC(C#CC)=O
Measurements
Type Value Analysis
AMOUNT: MASS 1.07 g
YIELD: CALCULATEDPERCENTYIELD 55.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.